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Compound of Interest

Compound Name: CSV0C018875 hydrochloride

Cat. No.: B1669651 Get Quote

Disclaimer: As of December 2025, publicly available scientific literature and databases do not

contain specific dosage and administration protocols for CSV0C018875 hydrochloride in

mouse models. The following application notes and protocols are based on general principles

of drug administration in mice and data from studies on a related, well-characterized G9a

inhibitor, BIX-01294. Researchers should use this information as a starting point and conduct

dose-finding and toxicity studies to determine the optimal and safe dosage for CSV0C018875
hydrochloride in their specific experimental context.

Introduction
CSV0C018875 hydrochloride is a potent and selective inhibitor of the histone

methyltransferase G9a (also known as EHMT2). G9a is a key enzyme responsible for the

mono- and di-methylation of histone H3 at lysine 9 (H3K9me1 and H3K9me2), epigenetic

marks that are generally associated with transcriptional repression. By inhibiting G9a,

CSV0C018875 hydrochloride can modulate gene expression, leading to various cellular

effects. It has been reported to have lower toxicity compared to the first-generation G9a

inhibitor, BIX-01294, suggesting a potentially wider therapeutic window.

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the proposed dosage and administration of CSV0C018875
hydrochloride in mice, based on available data for similar compounds and general best

practices.
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Mechanism of Action and Signaling Pathway
CSV0C018875 hydrochloride exerts its effects by inhibiting the enzymatic activity of G9a.

G9a, in a complex with G9a-like protein (GLP), catalyzes the transfer of methyl groups from S-

adenosylmethionine (SAM) to H3K9. This methylation leads to the recruitment of repressor

proteins, chromatin compaction, and subsequent gene silencing. By blocking this process,

CSV0C018875 hydrochloride can lead to the reactivation of silenced genes.
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To cite this document: BenchChem. [Application Notes and Protocols for CSV0C018875
Hydrochloride in Mice]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669651#csv0c018875-hydrochloride-dosage-and-
administration-in-mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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